Cas no 90279-39-3 (Quinoline, 8-bromo-, 1-oxide)

• Product Name: Quinoline, 8-bromo-, 1-oxide
• CAS No: 90279-39-3
• MF: C₉H₆BrNO
• MW: 224.054041385651
• CID: 790316
• PubChem ID: 13172077
• Update Time: 2025-04-19

Quinoline, 8-bromo-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-bromo-, 1-oxide
• 8-bromo-1-oxidoquinolin-1-ium
• DTXSID30524567
• 8-Bromo-1-oxo-1lambda~5~-quinoline
• 90279-39-3
• 8-bromoquinoline N-oxide

• Inchi： 1S/C9H6BrNO/c10-8-5-1-3-7-4-2-6-11(12)9(7)8/h1-6H
• InChI Key： DCMSRJCCVQNZMI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC=C[N+](=C21)[O-]

Computed Properties

• Exact Mass: 222.96328g/mol
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 25.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines